8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine
Brand Name: Vulcanchem
CAS No.:
VCID: VC15552860
InChI: InChI=1S/C20H23N3O2S/c1-15-6-4-11-23(13-15)26(24,25)18-9-3-8-17(12-18)19-14-22-10-5-7-16(2)20(22)21-19/h3,5,7-10,12,14-15H,4,6,11,13H2,1-2H3
SMILES:
Molecular Formula: C20H23N3O2S
Molecular Weight: 369.5 g/mol

8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine

CAS No.:

Cat. No.: VC15552860

Molecular Formula: C20H23N3O2S

Molecular Weight: 369.5 g/mol

* For research use only. Not for human or veterinary use.

8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine -

Specification

Molecular Formula C20H23N3O2S
Molecular Weight 369.5 g/mol
IUPAC Name 8-methyl-2-[3-(3-methylpiperidin-1-yl)sulfonylphenyl]imidazo[1,2-a]pyridine
Standard InChI InChI=1S/C20H23N3O2S/c1-15-6-4-11-23(13-15)26(24,25)18-9-3-8-17(12-18)19-14-22-10-5-7-16(2)20(22)21-19/h3,5,7-10,12,14-15H,4,6,11,13H2,1-2H3
Standard InChI Key ZKPBWVADSYHLBU-UHFFFAOYSA-N
Canonical SMILES CC1CCCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CN4C=CC=C(C4=N3)C

Introduction

8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine is a complex organic compound featuring an imidazo[1,2-a]pyridine core, which is known for its diverse biological activities. The compound includes a methyl group at the 8-position and a sulfonyl-substituted phenyl group at the 2-position, enhancing its potential for various applications in medicinal chemistry and pharmaceuticals.

Synthesis and Chemical Reactivity

The synthesis of 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine can be achieved through several synthetic pathways, highlighting its synthetic accessibility and potential for further derivatization. The compound's reactivity is influenced by its functional groups, making it versatile for various chemical modifications.

Reaction TypeReagentConditions
Electrophilic SubstitutionHalogenated solventsCatalysts like palladium on carbon
Nucleophilic AttackAmines or alcoholsBasic medium

Biological Activities and Applications

Compounds containing the imidazo[1,2-a]pyridine structure have been reported to possess antitumor, anti-inflammatory, and antimicrobial properties. The specific biological activities of 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine are under investigation, but similar compounds have shown effectiveness against various cancer cell lines and have been explored for their potential in treating neurodegenerative diseases.

Potential ApplicationsDescription
Antitumor ActivityInhibition of cancer cell growth
Anti-inflammatory ActivityReduction of inflammation
Antimicrobial ActivityInhibition of microbial growth

Comparison with Similar Compounds

Several compounds share structural similarities with 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine, including 2-{3-[(3-Methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyrimidine and 7,8-dimethyl-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-4H-chromene-2-carboxamide. These compounds also exhibit diverse biological activities and are significant in medicinal chemistry.

Compound NameUnique Feature
2-{3-[(3-Methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyrimidineKnown for diverse pharmacological properties
7,8-dimethyl-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-4H-chromene-2-carboxamidePotential in anti-inflammatory and anticancer therapies

Future Research Directions

Future studies on 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine should focus on elucidating its mechanism of action and potential side effects. Interaction studies involving this compound are crucial for understanding its pharmacokinetics and pharmacodynamics, which will be essential in developing new therapeutic agents targeting cancer or inflammatory diseases.

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